Cas no 933673-43-9 (2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol)

2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol is a specialized phenolic compound featuring a dimethylaminomethyl substituent and a trifluoromethoxy group, which contribute to its unique chemical properties. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The dimethylaminomethyl group introduces basicity, potentially improving solubility and reactivity in synthetic pathways. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its stability under various conditions and compatibility with further functionalization make it a versatile building block for advanced chemical synthesis.

2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol structure

933673-43-9 structure

Product Name:2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol

CAS No:933673-43-9

MF:C₁₁H₁₄F₃NO₂

MW:249.229573726654

CID:3157393

PubChem ID:40427138

Update Time:2025-10-10

2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol Chemical and Physical Properties

Names and Identifiers

- 2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol
- SCHEMBL3207661
- 2-((Dimethylamino)methyl)-6-methyl-4-(trifluoromethoxy)phenol
- MFCD04972902
- 933673-43-9
- 2-[(dimethylamino)methyl]-6-methyl-4-(trifluoromethoxy)phenol
- 2-hydroxy-3-methyl-5-(trifluoromethoxy)-n,n-dimethylbenzylamine
- SB81250
- MDL： MFCD04972902
- Inchi： 1S/C11H14F3NO2/c1-7-4-9(17-11(12,13)14)5-8(10(7)16)6-15(2)3/h4-5,16H,6H2,1-3H3
- InChI Key： BLMCSFXRMWCFIT-UHFFFAOYSA-N
- SMILES： FC(OC1C=C(C)C(=C(C=1)CN(C)C)O)(F)F

Computed Properties

Exact Mass: 249.09766318Da
Monoisotopic Mass: 249.09766318Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 32.7Å²

2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Fluorochem	032910-250mg	2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol	933673-43-9	250mg	￡160.00	2022-03-01
Fluorochem	032910-1g	2-Dimethylaminomethyl-6-methyl-4-trifluoromethoxy-phenol	933673-43-9	1g	￡465.00	2022-03-01
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